Cas no 943994-74-9 (Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate)

Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate is a brominated and nitrated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features a bromo and nitro substituent on the phenyl ring, enhancing reactivity for electrophilic and nucleophilic substitutions. The methyl ester group provides stability while allowing further functionalization via hydrolysis or transesterification. This compound is particularly useful in constructing complex molecules due to its versatile reactivity profile. It is typically handled under controlled conditions due to its sensitivity to light and moisture. High-purity grades are available for research and industrial use, ensuring reproducibility in synthetic pathways. Proper storage in cool, dry environments is recommended to maintain stability.

Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate structure

943994-74-9 structure

Product Name:Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate

CAS No:943994-74-9

MF:C₁₀H₁₀BrNO₅

MW:304.09410238266

MDL:MFCD15528099

CID:1089900

PubChem ID:57906161

Update Time:2025-06-07

Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate
- Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate (ACI)
- AKOS017553264
- SCHEMBL8240786
- DTXSID70728264
- AS-68219
- 943994-74-9
- CFVIWXBRKCPIOJ-UHFFFAOYSA-N
- FD7269
- Methyl (4-bromo-2-methyl-6-nitrophenoxy)acetate
- methyl2-(4-bromo-2-methyl-6-nitrophenoxy)acetate
- MDL： MFCD15528099
- Inchi： 1S/C10H10BrNO5/c1-6-3-7(11)4-8(12(14)15)10(6)17-5-9(13)16-2/h3-4H,5H2,1-2H3
- InChI Key： CFVIWXBRKCPIOJ-UHFFFAOYSA-N
- SMILES： O=C(COC1C(C)=CC(Br)=CC=1[N+](=O)[O-])OC

Computed Properties

Exact Mass: 302.97423g/mol
Monoisotopic Mass: 302.97423g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 81.4Å²

Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019064289-1g	Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9	95%	1g	$172.11	2023-08-31
Alichem	A019064289-5g	Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9	95%	5g	$690.18	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M66700-5g	Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9		5g	¥4780.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M66700-1g	Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9		1g	¥1600.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M66700-500mg	Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9		500mg	¥1000.0	2021-09-08
eNovation Chemicals LLC	K09842-1kg	methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9	98%	1kg	$5600	2024-06-09
eNovation Chemicals LLC	K09842-1kg	methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9	98%	1kg	$5600	2025-03-03
eNovation Chemicals LLC	K09842-1kg	methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9	98%	1kg	$5600	2025-03-03
Ambeed	A780380-1g	Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9	98%	1g	$646.0	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1537981-5g	Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate	943994-74-9	98%	5g	￥4442.00	2024-04-24

Methyl 2-(4-bromo-2-methyl-6-nitrophenoxy)acetate Production Method

Production Method 1

20294-50-2

943994-74-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ; rt; 48 h, rt

Reference

: Preparation of fused heterocycles as mineralocorticoid receptor antagonists

, World Intellectual Property Organization, , ,

Production Method 2

20294-50-2

943994-74-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ; 48 h, rt

Reference

: Discovery of 6-[5-(4-fluorophenyl)-3-methyl-pyrazol-4-yl]-benzoxazin-3-one derivatives as novel selective nonsteroidal mineralocorticoid receptor antagonists

Hasui, Tomoaki; Ohyabu, Norio; Ohra, Taiichi; Fuji, Koji; Sugimoto, Takahiro; et al, Bioorganic & Medicinal Chemistry, 2014, 22(19), 5428-5445